Cas no 389070-92-2 (2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide)
2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide
- 2-chloro-6-fluoro-N-((5-(methylthio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide
- ZINC04059351
- 2-chloro-6-fluoro-N-[[4-(3-methylphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
- F0507-3675
- AKOS024578950
- 389070-92-2
- 2-chloro-6-fluoro-N-{[4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide
-
- Inchi: 1S/C18H16ClFN4OS/c1-11-5-3-6-12(9-11)24-15(22-23-18(24)26-2)10-21-17(25)16-13(19)7-4-8-14(16)20/h3-9H,10H2,1-2H3,(H,21,25)
- InChI Key: QQNQOEYBIFRLAT-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C(NCC1=NN=C(N1C1C=CC=C(C)C=1)SC)=O)F
Computed Properties
- Exact Mass: 390.0717382g/mol
- Monoisotopic Mass: 390.0717382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 85.1Ų
2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0507-3675-2μmol |
2-chloro-6-fluoro-N-{[4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide |
389070-92-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0507-3675-1mg |
2-chloro-6-fluoro-N-{[4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide |
389070-92-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0507-3675-2mg |
2-chloro-6-fluoro-N-{[4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide |
389070-92-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0507-3675-3mg |
2-chloro-6-fluoro-N-{[4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide |
389070-92-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 |
2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide
Introduction to 2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 389070-92-2)
2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide, identified by its CAS number 389070-92-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a complex structural framework that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.
The structural composition of 2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide includes a benzamide core substituted with a fluoro and chloro group at the 6th and 2nd positions, respectively. The presence of these halogen atoms is known to enhance the metabolic stability and binding affinity of the molecule towards biological targets. Additionally, the triazole ring attached to the benzene ring through a methyl group introduces another layer of complexity, which can influence the compound's pharmacokinetic properties.
The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, analgesic, and anticancer properties. The incorporation of a fluoro group at the 6th position of the benzene ring is particularly noteworthy, as fluorine atoms can significantly modulate the electronic properties of the molecule, thereby affecting its interactions with biological receptors. Similarly, the chloro group at the 2nd position contributes to the molecule's lipophilicity and binding affinity.
The triazole ring in 2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide is connected to a methylsulfanyl group and a phenyl ring at positions 5 and 4, respectively. This arrangement creates a multifaceted interaction surface that can engage with various biological targets. The methylsulfanyl group is known to enhance solubility and bioavailability, while the phenyl ring contributes to hydrophobic interactions with biological membranes.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The triazole scaffold is particularly attractive due to its ability to form stable bonds with biological targets and its role in various bioactive molecules. The combination of a triazole ring with a benzamide core has been explored in several drug candidates, demonstrating potential efficacy in treating inflammatory diseases and infections.
The synthesis of 2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and chlorine atoms requires specialized synthetic techniques to avoid unwanted side reactions. Additionally, the incorporation of the triazole ring necessitates careful selection of starting materials and catalysts to achieve optimal results.
Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. The presence of multiple pharmacophoric elements suggests that it may exhibit broad-spectrum activity against various diseases. Further research is needed to fully elucidate its mechanism of action and to identify potential therapeutic applications.
The structural features of 2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide make it an intriguing candidate for further investigation in medicinal chemistry. Its complex framework offers numerous opportunities for optimization to enhance its pharmacological activity and improve its suitability for clinical use. As research continues in this area, it is expected that more insights will be gained into its potential therapeutic applications.
389070-92-2 (2-chloro-6-fluoro-N-{4-(3-methylphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)